2-chloro-N-[2-(5-chlorothiophen-2-yl)ethyl]acetamide

• IUPAC Name: 2-chloro-N-[2-(5-chlorothiophen-2-yl)ethyl]acetamide
• InChI: InChI=1S/C8H9Cl2NOS/c9-5-8(12)11-4-3-6-1-2-7(10)13-6/h1-2H,3-5H2,(H,11,12)
• InChI Key: LDQBRRFMWZGAOC-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1)Cl)CCNC(=O)CCl
• Molecular Formula: C8H9Cl2NOS
• Molecular Weight: 238.13 g/mol

Description

2-chloro-N-[2-(5-chlorothiophen-2-yl)ethyl]acetamide is a chemical compound that has been widely used in scientific research. This compound is known for its unique properties and has been extensively studied for its potential use in various fields of science.

Mechanism of Action

The mechanism of action of 2-chloro-N-[2-(5-chlorothiophen-2-yl)ethyl]acetamide is not yet fully understood. However, it is believed that this compound works by inhibiting the production of pro-inflammatory cytokines, which are known to play a key role in the pathogenesis of inflammatory diseases. In addition, this compound has also been shown to inhibit the growth of cancer cells by inducing apoptosis.
Biochemical and Physiological Effects
Studies have shown that 2-chloro-N-[2-(5-chlorothiophen-2-yl)ethyl]acetamide has several biochemical and physiological effects. This compound has been shown to inhibit the production of pro-inflammatory cytokines, which are known to play a key role in the pathogenesis of inflammatory diseases. In addition, this compound has also been shown to inhibit the growth of cancer cells by inducing apoptosis. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-chloro-N-[2-(5-chlorothiophen-2-yl)ethyl]acetamide in lab experiments is its potential use as an anti-inflammatory agent. This compound has been shown to inhibit the production of pro-inflammatory cytokines, which are known to play a key role in the pathogenesis of inflammatory diseases. In addition, this compound has also been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells. However, one of the main limitations of using this compound in lab experiments is its potential toxicity, which requires careful handling and disposal.

Future Directions

There are several future directions for the study of 2-chloro-N-[2-(5-chlorothiophen-2-yl)ethyl]acetamide. One potential direction is the development of new anti-inflammatory agents based on the structure of this compound. In addition, further studies are needed to fully understand the mechanism of action of this compound and its potential use in the treatment of cancer. Finally, more research is needed to determine the safety and toxicity of this compound, as well as its potential use in other fields of science.

Synthesis Methods

The synthesis of 2-chloro-N-[2-(5-chlorothiophen-2-yl)ethyl]acetamide is a multi-step process that involves the use of several reagents and catalysts. The first step involves the reaction of 5-chlorothiophene-2-carboxylic acid with thionyl chloride to form 5-chlorothiophene-2-carbonyl chloride. This intermediate is then reacted with 2-aminoethyl acetate to form the final product, 2-chloro-N-[2-(5-chlorothiophen-2-yl)ethyl]acetamide.

Scientific Research Applications

2-chloro-N-[2-(5-chlorothiophen-2-yl)ethyl]acetamide has been widely used in scientific research for its potential use as an anti-inflammatory agent. This compound has been shown to inhibit the production of pro-inflammatory cytokines, which are known to play a key role in the pathogenesis of inflammatory diseases. In addition, this compound has also been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells.